Cas no 24993-04-2 (NYLON 6/66)

• Product Name: NYLON 6/66
• CAS No: 24993-04-2
• MF: C₁₈H₃₇N₃O₅
• MW: 375.503485441208
• CID: 255419
• PubChem ID: 168236
• Update Time: 2025-04-19

NYLON 6/66 Chemical and Physical Properties

Names and Identifiers

• azepan-2-one,hexane-1,6-diamine,hexanedioic acid
• Ube 5033
• Hexanedioic acid,polymer with hexahydro-2H-azepin-2-one and 1,6-hexanediamine
• NYLON 6
• Poly(hexamethylene adipamide-co-caprolactam)
• Nylon 6：66
• 66 (zytel 109l nylon resin)
• nylon 6/66 (zytel 109l nylon resin)
• Nylon 6/66
• TZYHIGCKINZLPD-UHFFFAOYSA-N
• Nylon 6/66, pellets
• 24993-04-2
• azepan-2-one;hexane-1,6-diamine;hexanedioic acid
• azepan-2-one;hexane-1, 6-diamine;hexanedioic acid
• SCHEMBL262118
• NYLON 6/66

• Inchi： 1S/C6H16N2.C6H11NO.C6H10O4/c7-5-3-1-2-4-6-8;8-6-4-2-1-3-5-7-6;7-5(8)3-1-2-4-6(9)10/h1-8H2;1-5H2,(H,7,8);1-4H2,(H,7,8)(H,9,10)
• InChI Key： TZYHIGCKINZLPD-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1.OC(CCCCC(=O)O)=O.NCCCCCCN

Computed Properties

• Exact Mass: 375.27300
• Monoisotopic Mass: 375.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 236
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Color/Form: Pelleted
• Density: 1.3 g/mL at 25 °C(lit.)
• Melting Point: 250-260℃
• Solubility: strong proton donor solvents, acetic acid and phenols: soluble
• PSA: 159.23000
• LogP: 3.53330
• Solubility: Acetic acid and phenolic compounds can be incorporated

NYLON 6/66 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams